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Compound of Interest

Compound Name: Triethylphenylammonium iodide

Cat. No.: B090992 Get Quote

CAS Number: 1010-19-1

Abstract
This technical guide provides a detailed overview of triethylphenylammonium iodide, a

quaternary ammonium salt with applications in organic synthesis and biochemical research.

The document covers its core physicochemical properties, a detailed experimental protocol for

its synthesis, and its potential applications for researchers, scientists, and drug development

professionals. All quantitative data is presented in structured tables for clarity, and a workflow

diagram for its synthesis is provided.

Core Properties
Triethylphenylammonium iodide is a solid organic compound. Its key identifiers and

physicochemical properties are summarized in the tables below.

Chemical Identification
Identifier Value

CAS Number 1010-19-1[1]

Molecular Formula C₁₂H₂₀IN[1]

Synonyms
Phenyltriethylammonium iodide, N,N,N-

Triethylbenzenaminium iodide
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Physicochemical Properties
Property Value

Molecular Weight 305.20 g/mol

Appearance Solid

Melting Point 127-133 °C

Synthesis of Triethylphenylammonium Iodide
The synthesis of triethylphenylammonium iodide is achieved through the quaternization of a

tertiary amine, N,N-diethylaniline, with an alkyl halide, ethyl iodide. This is a classic example of

a Menshutkin reaction.

Reaction Scheme
The overall reaction is as follows:

N,N-Diethylaniline

Quaternization
(Menshutkin Reaction)

+

Ethyl Iodide +

Triethylphenylammonium Iodide

Click to download full resolution via product page

Caption: Synthesis of Triethylphenylammonium Iodide.

Experimental Protocol: Quaternization of N,N-
Diethylaniline
This protocol describes a general procedure for the synthesis of triethylphenylammonium
iodide.

Materials:
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N,N-Diethylaniline

Ethyl iodide

Acetonitrile (or another suitable polar aprotic solvent)

Diethyl ether (for precipitation)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Buchner funnel and filter paper

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve N,N-diethylaniline (1 equivalent) in acetonitrile.

Addition of Alkyl Halide: To the stirred solution, add ethyl iodide (1.1 to 1.5 equivalents)

dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Product Precipitation: After the reaction is complete, cool the mixture to room temperature.

Add diethyl ether to the flask to precipitate the crude triethylphenylammonium iodide.

Isolation and Purification: Collect the solid product by vacuum filtration using a Buchner

funnel. Wash the solid with cold diethyl ether to remove any unreacted starting materials.

Drying: Dry the purified triethylphenylammonium iodide under vacuum to obtain the final

product.
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Applications in Research and Drug Development
Triethylphenylammonium iodide serves as a biochemical reagent in life science research.[1]

[2] While specific drug development applications are not extensively documented, its role as a

quaternary ammonium salt suggests potential utility in several areas:

Organic Synthesis: It can be used as a reagent in various organic reactions, potentially in the

synthesis of more complex pharmaceutical intermediates.[1]

Phase-Transfer Catalysis: Quaternary ammonium salts are well-known phase-transfer

catalysts. Although not specifically documented for this compound, its structure is amenable

to facilitating reactions between reactants in immiscible phases.

Biological Probes: The charged nature of the quaternary ammonium group can be exploited

in the design of molecules targeting specific biological systems, such as ion channels or

receptors.

Safety and Handling
Triethylphenylammonium iodide should be handled with care in a laboratory setting.

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided

by the supplier.

Conclusion
Triethylphenylammonium iodide is a readily synthesizable quaternary ammonium salt with

established physicochemical properties. While its primary documented use is as a biochemical

reagent, its chemical nature suggests potential applications in organic synthesis and medicinal

chemistry research. The provided synthesis protocol offers a straightforward method for its

preparation, enabling further investigation into its properties and potential applications by the

scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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